Cas no 67879-36-1 (ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate
• CAS No: 67879-36-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2798484
• PubChem ID: 10012515
• Update Time: 2025-04-21

ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate
• 67879-36-1
• DTXSID20708576
• Ethyl 3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate

• Inchi： 1S/C9H12N2O2/c1-3-13-9(12)5-4-8-6-11(2)7-10-8/h4-7H,3H2,1-2H3
• InChI Key： LJMXFEOGVVBAOQ-UHFFFAOYSA-N
• SMILES： O(C(C=CC1=CN(C)C=N1)=O)CC

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles